Cas no 477733-01-0 (4-[(4-chlorophenyl)sulfonylamino]-N-(naphthalen-1-ylmethylideneamino)benzamide)
477733-01-0 structure
Product Name:4-[(4-chlorophenyl)sulfonylamino]-N-(naphthalen-1-ylmethylideneamino)benzamide
CAS No:477733-01-0
MF:C24H18ClN3O3S
MW:463.936023235321
CID:2626040
PubChem ID:4466966
Update Time:2025-04-21
4-[(4-chlorophenyl)sulfonylamino]-N-(naphthalen-1-ylmethylideneamino)benzamide Chemical and Physical Properties
Names and Identifiers
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- DTXSID80403595
- 477733-01-0
- 4-[(4-chlorophenyl)sulfonylamino]-N-(naphthalen-1-ylmethylideneamino)benzamide
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- Inchi: 1S/C24H18ClN3O3S/c25-20-10-14-22(15-11-20)32(30,31)28-21-12-8-18(9-13-21)24(29)27-26-16-19-6-3-5-17-4-1-2-7-23(17)19/h1-16,28H,(H,27,29)
- InChI Key: QTDXIOMYSSDMRA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(NC1C=CC(C(NN=CC2=CC=CC3=CC=CC=C32)=O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 463.0757403Da
- Monoisotopic Mass: 463.0757403Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.2
- Topological Polar Surface Area: 96Ų
4-[(4-chlorophenyl)sulfonylamino]-N-(naphthalen-1-ylmethylideneamino)benzamide Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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